Cas no 7496-05-1 (6(5H)-Chrysenone,4b,10b,11,12-tetrahydro-, cis- (8CI))

• Product Name: 6(5H)-Chrysenone,4b,10b,11,12-tetrahydro-, cis- (8CI)
• CAS No: 7496-05-1
• MF: C₁₈H₁₆O
• MW: 248.319045066833
• CID: 575317
• PubChem ID: 348345
• Update Time: 2025-04-19

6(5H)-Chrysenone,4b,10b,11,12-tetrahydro-, cis- (8CI) Chemical and Physical Properties

Names and Identifiers

• 6(5H)-Chrysenone,4b,10b,11,12-tetrahydro-, cis- (8CI)
• AC1Q6ABZ; 6-Azaequilenin; C15325; (+-)-6-oxo-(4brH.10bcH)-4b.5.6.10b.11.12-hexahydro-chrysene; KST-1A4828; AC1L5PBH; CTK4I6396; (3as,11as)-11a-methyl-2,3,3a,10,11,11a-hexahydro-1h-cyclopenta[i]phenanthridine-1,7(5h)-dione; AR-1A4017; (+-)-6-Aza-equilenin; (+)-6-nitro-(1R,4S)-1,2,3,4-tetrahydro-1,4-epiazano-naphthalene-9-carboxylic acid tert-butyl ester; NSC77618;
• 4b,10b,11,12-Tetrahydro-6(5H)-chrysenone
• 5,10b,11,12-tetrahydro-4bH-chrysen-6-one
• 7496-05-1
• NSC 407613
• DTXSID50964163
• CHEMBL1993947
• NSC407613
• 4b,10b,11,12-Tetrahydrochrysen-6(5H)-one
• 4912-55-4
• NSC-407613
• NCI60_003888

• Inchi： 1S/C18H16O/c19-18-11-17-13-6-2-1-5-12(13)9-10-15(17)14-7-3-4-8-16(14)18/h1-8,15,17H,9-11H2
• InChI Key： IMCFKEKBLFADHG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2CCC3C=CC=CC=3C2C1

Computed Properties

• Exact Mass: 248.12018
• Monoisotopic Mass: 248.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.08660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives